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Compound of Interest

Compound Name:
1-Methyl-3-octylimidazolium

chloride

Cat. No.: B1224878 Get Quote

Essential Safety and Handling Guide for 1-
Methyl-3-octylimidazolium chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 1-
Methyl-3-octylimidazolium chloride (CAS No. 64697-40-1). Adherence to these procedures

is critical for ensuring laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Methyl-3-octylimidazolium chloride is classified as a hazardous chemical that can cause

skin irritation, serious eye irritation, and may cause respiratory irritation.[1] It is crucial to use

appropriate personal protective equipment (PPE) to minimize exposure.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin

Corrosion/Irritation

(Category 2)

GHS07 (Exclamation

mark)[2]
Warning

H315: Causes skin

irritation.[2][3][4][5]

Serious Eye

Damage/Eye Irritation

(Category 2)

GHS07 (Exclamation

mark)[2]
Warning

H319: Causes serious

eye irritation.[2][3][4]

[5]

Specific target organ

toxicity (single

exposure) (Category

3)

GHS07 (Exclamation

mark)
Warning

H335: May cause

respiratory irritation.[3]

[4]

Personal Protective Equipment (PPE) Specifications

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 or OSHA's eye and face protection

regulations in 29 CFR 1910.133.[3][4][6]

Skin Protection

Wear appropriate protective gloves to prevent

skin exposure.[6] The selected protective gloves

have to satisfy the specifications of EU Directive

89/686/EEC and the standard EN 374 derived

from it.[3][4] Wear appropriate protective

clothing to prevent skin exposure.[6]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[6] For nuisance exposures, use

type P95 (US) or type P1 (EU EN 143) particle

respirator. For higher-level protection, use type

OV/AG/P99 (US) or type ABEK-P2 (EU EN 143)

respirator cartridges.[3][4]
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Operational and Handling Plan
Engineering Controls:

Ensure adequate ventilation.[1] Facilities storing or utilizing this material should be equipped

with an eyewash facility and a safety shower.[6]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[6]

Avoid breathing dust, vapor, mist, or gas.[6]

Use only outdoors or in a well-ventilated area.[1]

Wash hands and any exposed skin thoroughly after handling.[1][5]

Keep the container tightly closed when not in use.[6]

Storage:

Store in a cool, dry, and well-ventilated place.[1][6]

Keep the container tightly closed to protect from moisture as the substance is hygroscopic.

[1][6]

Store at moderate temperatures.[4]

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Inhalation

Remove from exposure and move to fresh air

immediately.[6] If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[6]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[6] Wash

clothing before reuse.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6] Get medical aid.[6]

Ingestion

Never give anything by mouth to an

unconscious person. Get medical aid. Do NOT

induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.[6]

Disposal Plan
Waste Disposal:

Dispose of contents/container to an approved waste disposal plant.[1]

Waste material must be disposed of in accordance with the Directive on waste 2008/98/EC

as well as other national and local regulations.[7]

Leave chemicals in original containers and do not mix with other waste.[7]

Handle uncleaned containers like the product itself.[7]

Environmental Precautions:

Should not be released into the environment.[1] Do not empty into drains.[7]

Accidental Release and Spill Cleanup Workflow
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The following diagram outlines the procedural steps for managing a spill of 1-Methyl-3-
octylimidazolium chloride.

Workflow for Handling 1-Methyl-3-octylimidazolium chloride Spills

Preparation

Containment & Cleanup

Post-Cleanup

Spill Detected

Evacuate Immediate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Inert Material
(e.g., vermiculite, sand, earth)

Absorb Spill

Collect and Place in
Suitable, Closed Container for Disposal

Decontaminate Spill Area

Dispose of Waste in Accordance
with Regulations

Remove and Decontaminate/Dispose of PPE

Wash Hands and Exposed Skin
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Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1224878?utm_src=pdf-body-img
https://www.benchchem.com/product/b1224878?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC356610050&productDescription=1-METHYL-3-OCTYLIMIDAZOL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/product/aldrich/95803
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0072%20OMIM%20Cl%2C%201-Methyl-3-octylimidazolium%20chloride_Label.pdf
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0072%20OMIM%20Cl%2C%201-Methyl-3-octylimidazolium%20chloride_1.pdf
https://www.tcichemicals.com/US/en/sds/M1904_US_EN.pdf
https://pim-resources.coleparmer.com/sds/03858.pdf
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-HU-Site/hu_HU/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-490079&DocumentId=490079_SDS_ZA_EN.PDF&DocumentType=MSD&Language=EN&Country=ZA&Origin=PDP
https://www.benchchem.com/product/b1224878#personal-protective-equipment-for-handling-1-methyl-3-octylimidazolium-chloride
https://www.benchchem.com/product/b1224878#personal-protective-equipment-for-handling-1-methyl-3-octylimidazolium-chloride
https://www.benchchem.com/product/b1224878#personal-protective-equipment-for-handling-1-methyl-3-octylimidazolium-chloride
https://www.benchchem.com/product/b1224878#personal-protective-equipment-for-handling-1-methyl-3-octylimidazolium-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1224878?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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